Cas no 330190-36-8 (2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 330190-36-8
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6242083
• PubChem ID: 3283150
• Update Time: 2025-10-29

2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• HMS1415C04
• AKOS024575428
• Oprea1_188447
• F0325-0266
• IDI1_008971
• IFLab1_001104
• SR-01000424516-1
• 2-[(3,4-dimethoxybenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000424516
• AB00667251-01
• 330190-36-8
• 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• Inchi： 1S/C19H22N2O4S/c1-10-4-7-15-12(8-10)16(17(20)22)19(26-15)21-18(23)11-5-6-13(24-2)14(9-11)25-3/h5-6,9-10H,4,7-8H2,1-3H3,(H2,20,22)(H,21,23)
• InChI Key： AYXXMXVNQISKPL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCC(C)C2)NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 330190-36-8 and Product Name: 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound with the CAS number 330190-36-8 and the product name 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The benzothiophene core and the amide functionalities present in this compound contribute to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high specificity. The structure of 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide aligns well with this trend. The presence of a dimethoxybenzamido group suggests potential interactions with biological targets such as enzymes and receptors. This moiety has been studied extensively for its role in enhancing binding affinity and selectivity, which are crucial factors in drug design.

The tetrahydro-1-benzothiophene scaffold is another key feature of this compound. Benzothiophene derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The modification of this scaffold with a methyl group at the 5-position and a carboxamide group at the 3-position further diversifies its chemical space. Such structural modifications can lead to novel analogs with improved pharmacokinetic profiles and reduced toxicity.

Recent studies have highlighted the importance of 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in the context of developing new therapeutic strategies. For instance, researchers have explored its potential as an inhibitor of specific enzymes involved in cancer progression. The benzamido group can interact with the active site of these enzymes, thereby disrupting their function. Preliminary in vitro studies have shown promising results regarding its inhibitory activity against certain kinases and proteases.

Moreover, the compound's ability to cross the blood-brain barrier has been a point of interest for neuropharmacologists. The tetrahydro-1-benzothiophene core is known to enhance lipophilicity, which is essential for central nervous system (CNS) drug delivery. This property makes 2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanism of action in these conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core. The introduction of the dimethoxybenzamido and carboxamide groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. These synthetic challenges underscore the complexity of developing novel pharmaceuticals but also highlight the ingenuity required in medicinal chemistry.

In conclusion,2-(3,4-dimethoxybenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a promising candidate for further exploration in drug discovery. Its unique structure and functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of action,330190-36-8 may play a pivotal role in developing next-generation pharmaceuticals.